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Compound of Interest

Compound Name: Hexyl 4-hydroxybenzoate-d4

Cat. No.: B1164434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Hexyl 4-hydroxybenzoate-d4, a deuterated analog of the widely used

preservative, Hexyl 4-hydroxybenzoate. This document is intended to serve as a valuable

resource for researchers and professionals engaged in drug development and related scientific

fields.

Core Physical and Chemical Properties
The physical appearance of Hexyl 4-hydroxybenzoate-d4 is anticipated to be a white to

almost white crystalline powder, similar to its non-deuterated counterpart.[1][2] While specific

experimental data for the deuterated compound is not extensively available, the properties of

the non-deuterated form provide a close approximation.

Table 1: Physical and Chemical Properties of Hexyl 4-hydroxybenzoate and its Deuterated

Analog
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Property
Hexyl 4-
hydroxybenzoate

Hexyl 4-
hydroxybenzoate-
d4

Source(s)

Physical Appearance
White to almost white

powder to crystal

Not explicitly stated,

assumed to be similar

to the non-deuterated

form

[1][2]

CAS Number 1083-27-8 2241800-08-6 [3][4]

Molecular Formula C₁₃H₁₈O₃ C₁₃H₁₄D₄O₃ [3][5]

Molecular Weight 222.28 g/mol 226.31 g/mol [3][5]

Melting Point 53 °C Not available [1][4]

Boiling Point 171 °C at 2 mmHg Not available [1]

Solubility Soluble in Methanol Not available [1][2]

Synthesis and Characterization
The synthesis of Hexyl 4-hydroxybenzoate-d4 can be approached through the esterification

of 4-hydroxybenzoic acid-d4 with hexanol. The deuterated 4-hydroxybenzoic acid can be

prepared using various deuteration techniques.

A general experimental workflow for the synthesis and characterization of Hexyl 4-
hydroxybenzoate-d4 is outlined below. This workflow ensures the correct chemical structure

and purity of the final compound.
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Experimental Workflow for Hexyl 4-hydroxybenzoate-d4
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Characterization
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(HPLC)

Purity Determination

FTIR Spectroscopy

Functional Group Analysis
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A general experimental workflow diagram.

Spectroscopic Data
While a dedicated spectrum for Hexyl 4-hydroxybenzoate-d4 is not publicly available, the

data for the non-deuterated compound serves as a useful reference. The primary difference in

the ¹H NMR spectrum would be the absence of signals corresponding to the deuterated

positions on the benzene ring. The mass spectrum will show a molecular ion peak

corresponding to the increased mass due to the deuterium atoms.

Table 2: Spectroscopic Data for Hexyl 4-hydroxybenzoate

Technique Data Summary Source(s)

¹H NMR
Spectral data available in

online databases.
[4]

LC-MS Fragmentation data available. [3]
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This technical guide provides a foundational understanding of Hexyl 4-hydroxybenzoate-d4.

For specific applications, it is recommended to obtain a certificate of analysis from the supplier,

which will contain lot-specific data on purity and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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